Cas no 25244-30-8 (1-(Allyloxy)-4-bromobenzene)

• Product Name: 1-(Allyloxy)-4-bromobenzene
• CAS No: 25244-30-8
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD00296908
• CID: 267050
• PubChem ID: 257944
• Update Time: 2025-11-01

1-(Allyloxy)-4-bromobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(2-propen-1-yloxy)-
• 1-(ALLYLOXY)-4-BROMOBENZENE
• 1-bromo-4-prop-2-enoxybenzene
• 1-allyloxy-4-bromobenzene
• 4-allyloxybromobenzene
• 4-allyloxyphenyl bromide
• allyl p-bromophenyl ether
• Ether,allyl p-bromophenyl
• p-allyloxybromobenzene
• 1-(Allyloxy)-4-bromobenzene #
• LS-09140
• 4-ALLYLOXY BROMO BENZENE
• MFCD00296908
• CS-0180962
• 1-allyloxy-4-bromo-benzene
• 1-Bromo-4-(2-propen-1-yloxy)benzene
• 4-(Allyloxy)-1-bromobenzene
• NSC-86570
• Benzene, 1-bromo-4-(2-propenyloxy)-
• Ether, allyl p-bromophenyl
• SCHEMBL548079
• NS00049453
• (4-bromophenyl) (2-propenyl) ether
• NSC86570
• allyl (4-bromophenyl) ether
• BB 0259558
• allyl-(4-bromophenyl)ether
• AB91717
• AM805904
• 25244-30-8
• 1-BROMO-4-(PROP-2-EN-1-YLOXY)BENZENE
• Allyl p-bromo-phenyl ether
• 1-Bromo-4-[(prop-2-en-1-yl)oxy]benzene
• InChI=1/C9H9BrO/c1-2-7-11-9-5-3-8(10)4-6-9/h2-6H,1,7H
• FT-0739493
• DTXSID60948095
• AKOS000187582
• allyl 4-bromophenyl ether
• ALBB-026697
• DA-07670
• 1-(Allyloxy)-4-bromobenzene

• MDL： MFCD00296908
• Inchi： 1S/C9H9BrO/c1-2-7-11-9-5-3-8(10)4-6-9/h2-6H,1,7H2
• InChI Key： ZXCVTYLZFUQVIE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC=C

Computed Properties

• Exact Mass: 211.98400
• Monoisotopic Mass: 211.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 247.9°Cat760mmHg
• Flash Point: 109.5°C
• Refractive Index: 1.541
• PSA: 9.23000
• LogP: 3.01390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Allyloxy)-4-bromobenzene

Comprehensive Overview of 1-(Allyloxy)-4-bromobenzene (CAS No. 25244-30-8): Properties, Applications, and Industry Insights

1-(Allyloxy)-4-bromobenzene (CAS No. 25244-30-8) is a specialized organic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This brominated aromatic ether, characterized by its allyloxy and bromobenzene functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₉H₉BrO, combines reactivity with stability, making it valuable for cross-coupling reactions like Suzuki-Miyaura and Heck reactions—topics frequently searched by chemists exploring palladium-catalyzed transformations.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 1-(Allyloxy)-4-bromobenzene to reduce hazardous byproducts. Researchers are investigating solvent-free methods or bio-based catalysts, aligning with the global push for sustainable chemical processes. A 2023 study highlighted its role in synthesizing OLED materials, addressing the surge in demand for energy-efficient displays—a hot topic in tech forums.

The compound’s physicochemical properties—such as a melting point of 45–48°C and solubility in organic solvents like THF and DCM—are critical for lab applications. These attributes are often queried in chemical databases by formulators designing photoactive polymers or liquid crystals. Notably, its allyl group offers click chemistry compatibility, a feature leveraged in drug discovery for modular assembly of bioactive molecules.

In agrochemicals, 1-(Allyloxy)-4-bromobenzene derivatives are explored as precursors for crop protection agents, coinciding with rising searches for low-toxicity pesticides. Regulatory compliance (e.g., REACH, FDA) is another focal point, with manufacturers emphasizing high-purity grades (>98%) to meet industry standards. Analytical techniques like GC-MS and HPLC are routinely employed for quality control, as noted in supplier whitepapers.

From an SEO perspective, content around CAS 25244-30-8 often ranks for long-tail keywords such as "synthesis of allyloxy bromobenzene" or "suppliers of 1-(Allyloxy)-4-bromobenzene". Addressing these queries, this article underscores the compound’s role in high-value intermediates while integrating semantically related terms like "aromatic ether applications" and "bromobenzene derivatives" to enhance discoverability.

Innovations in flow chemistry have further elevated the relevance of 25244-30-8, enabling continuous production with improved yield—a solution to scalability challenges debated in process chemistry circles. As AI-driven molecular design gains traction, this compound’s structural motifs are increasingly modeled for virtual screening libraries, reflecting interdisciplinary convergence.

To conclude, 1-(Allyloxy)-4-bromobenzene exemplifies how niche chemicals drive advancements across sectors. By contextualizing its utility within trending themes—sustainability, digital chemistry, and material innovation—this overview caters to both technical and strategic audiences, ensuring alignment with contemporary search intent and academic discourse.